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In the realm of high-frequency and high-speed electronics, the integrity of a printed circuit

board (PCB) is paramount. For researchers, scientists, and drug development professionals

working with sensitive electronic instrumentation, understanding the reliability of PCB

measurements is not just a matter of good practice; it is a necessity for ensuring the validity of

experimental data. This guide provides an in-depth exploration of uncertainty budget

calculation for PCB measurements, moving beyond a simple recitation of steps to explain the

underlying principles and practical considerations.

The core of any reliable measurement is a thorough understanding of its potential for error. An

uncertainty budget is a systematic and quantitative breakdown of all the potential sources of

error in a measurement, allowing for a confident statement about the quality of the result.[1]

This guide will walk you through the process of creating a robust uncertainty budget, using the

common example of PCB characteristic impedance measurement.

The Foundation: Understanding Measurement
Uncertainty
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Measurement uncertainty is a parameter that characterizes the dispersion of values that could

reasonably be attributed to the measurand (the quantity being measured).[2] It is not a mistake,

but rather a quantitative expression of the doubt associated with a measurement result.[3] The

international standard for expressing measurement uncertainty is the "Guide to the Expression

of Uncertainty in Measurement" (GUM), published by the Joint Committee for Guides in

Metrology (JCGM).[2][4] This guide adheres to the principles outlined in the GUM.

The Two Pillars of Uncertainty Evaluation: Type A
and Type B
The GUM framework classifies uncertainty components into two categories based on their

method of evaluation:[5][6]

Type A evaluation: This is based on the statistical analysis of a series of repeated

observations.[5][7][8][9] The standard deviation of the mean is a common Type A uncertainty

component.[3][7]

Type B evaluation: This is based on scientific judgment using all available information, which

may include:[5][7][8][10]

Calibration certificates[11]

Manufacturer's specifications[5]

Published data and handbooks

Previous measurement data[5]

It is crucial to understand that the classification is about how the uncertainty is evaluated, not

the nature of the error itself (i.e., random or systematic).[7]

Constructing the Uncertainty Budget: A Step-by-
Step Workflow
The process of creating an uncertainty budget can be broken down into a logical sequence of

steps.
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Caption: Workflow for creating a measurement uncertainty budget.

Step 1: Define the Measurement Process
Clearly define what is being measured, the measurement method, the equipment used, and the

environmental conditions.[3] For our example, we will consider the measurement of the

characteristic impedance (Z₀) of a microstrip transmission line on a PCB using a Time-Domain

Reflectometer (TDR).

Step 2: Identify and List All Potential Sources of
Uncertainty
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This is a critical brainstorming step that requires a deep understanding of the measurement

process. For PCB impedance measurement, sources can be numerous and interrelated.[12]

Table 1: Potential Sources of Uncertainty in PCB Impedance Measurement

Category Source of Uncertainty

PCB Manufacturing Variations Trace width and thickness variations[13][14]

Dielectric constant and thickness variations[13]

[14]

Copper roughness

Measurement Instrument (TDR) TDR system impedance accuracy

Rise time limitations[12]

Noise and jitter

Calibration standard uncertainty[11]

Measurement Setup Probe contact consistency

Cable and connector quality

Vias and other discontinuities[13][15]

Environmental Factors Temperature and humidity fluctuations

Operator Repeatability of probe placement[16]

Step 3: Quantify the Standard Uncertainty of Each
Source
For each identified source, we must estimate its standard uncertainty (uᵢ).

Type A Evaluation Example: Repeatability

To evaluate the uncertainty due to the repeatability of the measurement, a series of

independent measurements are taken under the same conditions.[16]
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Experimental Protocol: Assessing Repeatability of Impedance Measurement

Setup: Connect the TDR to the PCB under test using a high-quality coaxial cable and

impedance-matched probe.

Measurement: Place the probe at a designated point on the microstrip trace and record the

impedance reading.

Repetition: Lift the probe and place it back on the same point. Repeat this process for a

statistically significant number of times (e.g., 10-20 repetitions).

Calculation: Calculate the mean and the experimental standard deviation (s) of the repeated

measurements. The standard uncertainty due to repeatability (u_rep) is then calculated as:

u_rep = s / √n

where n is the number of measurements.

Type B Evaluation Example: Instrument Specification

The manufacturer's specification sheet for the TDR will provide an accuracy value. For

example, it might state an impedance accuracy of ±1%. This is typically considered a

rectangular distribution, meaning there is an equal probability of the true value lying anywhere

within this range.

To convert this to a standard uncertainty (u_spec), we divide the half-width of the interval by the

square root of 3:

u_spec = (1% of Z₀) / √3

Step 4: Calculate the Combined Standard Uncertainty
The individual standard uncertainties are combined using the root-sum-of-squares (RSS)

method to obtain the combined standard uncertainty (u_c).[3][17] This assumes that the input

quantities are uncorrelated.

u_c = √(u₁² + u₂² + ... + uₙ²)
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Caption: Combining individual standard uncertainties.

Step 5: Determine the Expanded Uncertainty
To provide a level of confidence for the measurement result, the combined standard uncertainty

is multiplied by a coverage factor (k).[3][4][16] This gives the expanded uncertainty (U).

U = k * u_c

For a level of confidence of approximately 95%, a coverage factor of k=2 is commonly used,

assuming a normal distribution.[16][18]

Step 6: Report the Measurement Result
The final measurement result should be reported along with its expanded uncertainty and the

coverage factor used.[4] For example:

Characteristic Impedance (Z₀) = 50.2 Ω ± 0.8 Ω (k=2, for a confidence level of approximately

95%)
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Comparison of Measurement Alternatives: TDR vs.
VNA
A Vector Network Analyzer (VNA) can also be used for impedance measurements and may

offer a lower uncertainty in some cases.

Table 2: Comparison of Uncertainty Budgets for TDR and VNA Impedance Measurements

Uncertainty Source
TDR (Example
Standard
Uncertainty)

VNA (Example
Standard
Uncertainty)

Comments

Instrument Accuracy
0.29 Ω (from ±0.5 Ω

spec)

0.17 Ω (from ±0.3 Ω

spec)

VNAs often have

higher accuracy

specifications.

Calibration Standard 0.15 Ω 0.10 Ω

VNA calibration kits

are typically more

precise.

Repeatability 0.10 Ω 0.08 Ω
VNA measurements

can be more stable.

Cable & Connectors 0.05 Ω 0.04 Ω

Higher quality

components often

used with VNAs.

Combined Uncertainty

(u_c)
0.35 Ω 0.22 Ω

Expanded Uncertainty

(U, k=2)
0.70 Ω 0.44 Ω

VNA demonstrates a

lower overall

measurement

uncertainty.

This comparison clearly shows that for this hypothetical scenario, the VNA provides a more

certain measurement. The choice of instrument should be guided by the required level of

accuracy for the specific application.
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Conclusion
A meticulously calculated uncertainty budget is the hallmark of a scientifically rigorous

measurement. It provides a defensible and transparent statement of the quality of your data,

which is indispensable for researchers and scientists in any field, including drug development

where the reliability of electronic instrumentation is critical. By following the principles outlined

in this guide, you can move from simply taking measurements to truly understanding them.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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